Cas no 2877767-14-9 (4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine)

• Product Name: 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine
• CAS No: 2877767-14-9
• MF: C₂₀H₂₆FN₅
• MW: 355.452347278595
• CID: 5310178
• PubChem ID: 165433371
• Update Time: 2025-06-10

4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040874550
• 2877767-14-9
• F6790-3602
• 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine
• 4-[4-[(3-Fluorophenyl)methyl]-1-piperazinyl]-2-(1-piperidinyl)pyrimidine

• Inchi： 1S/C20H26FN5/c21-18-6-4-5-17(15-18)16-24-11-13-25(14-12-24)19-7-8-22-20(23-19)26-9-2-1-3-10-26/h4-8,15H,1-3,9-14,16H2
• InChI Key： PGIZWHYKVCOEDI-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=CC(N2CCN(CC3=CC=CC(F)=C3)CC2)=N1

Computed Properties

• Exact Mass: 355.21722401g/mol
• Monoisotopic Mass: 355.21722401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 515.9±60.0 °C(Predicted)
• pka: 10.98±0.50(Predicted)

Additional information on 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine

Professional Introduction to Compound with CAS No. 2877767-14-9 and Product Name: 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine

The compound with the CAS number 2877767-14-9 and the product name 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both piperazine and piperidine moieties, combined with a fluorophenyl substituent, contributes to its unique pharmacological profile, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. Among these, compounds containing pyrimidine cores have demonstrated remarkable efficacy in modulating enzyme activity and receptor interactions. The specific arrangement of atoms in 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine allows for selective binding to biological targets, which is crucial for achieving therapeutic efficacy while minimizing side effects.

The fluorophenyl group in this compound plays a pivotal role in enhancing its binding affinity and metabolic stability. Fluoro-substituted aromatic rings are well-documented for their ability to improve pharmacokinetic properties, a phenomenon often attributed to the electronegativity of fluorine atoms. This property is particularly valuable in drug design, as it can lead to increased bioavailability and prolonged half-life. Furthermore, the piperazine and piperidine rings contribute to the compound's solubility and ability to cross biological membranes, facilitating its absorption and distribution within the body.

Recent studies have highlighted the potential of this compound as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with various diseases, including malignancies. The structural features of 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine suggest that it may interact with ATP-binding sites on kinases, thereby inhibiting their activity. Preliminary in vitro experiments have shown promising results, indicating that this compound can effectively block the proliferation of cancer cells by disrupting key signaling pathways.

Beyond its applications in oncology, this compound has also shown potential in addressing neurological disorders. The piperazine moiety is known to enhance penetration through the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drugs. Additionally, the interaction between pyrimidine derivatives and neurotransmitter receptors has been extensively studied for their role in modulating mood and cognitive functions. Given these properties, 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-yl)pyrimidine could serve as a lead compound for developing novel therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product, ensuring its identity and structural integrity.

In conclusion, the compound with CAS no. 2877767-14-9 and the product name 4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-(piperidin-1-y l)pyrimidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery, with potential applications in oncology and neurology. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic potential.